Cas no 88398-48-5 (1H-Pyrazole-4-sulfonamide, 1,3-dimethyl-5-(propylsulfonyl)-)
88398-48-5 structure
Product Name:1H-Pyrazole-4-sulfonamide, 1,3-dimethyl-5-(propylsulfonyl)-
CAS No:88398-48-5
MF:C8H15N3O4S2
MW:281.352399110794
CID:634233
PubChem ID:15136916
Update Time:2025-04-19
1H-Pyrazole-4-sulfonamide, 1,3-dimethyl-5-(propylsulfonyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-4-sulfonamide, 1,3-dimethyl-5-(propylsulfonyl)-
- 1,3-dimethyl-5-propylsulfonylpyrazole-4-sulfonamide
- 88398-48-5
- SCHEMBL9200106
- 1,3-Dimethyl-5-(propane-1-sulfonyl)-1H-pyrazole-4-sulfonamide
- DTXSID20568834
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- Inchi: 1S/C8H15N3O4S2/c1-4-5-16(12,13)8-7(17(9,14)15)6(2)10-11(8)3/h4-5H2,1-3H3,(H2,9,14,15)
- InChI Key: CLZVIULAQUSRCK-UHFFFAOYSA-N
- SMILES: S(CCC)(C1=C(C(C)=NN1C)S(N)(=O)=O)(=O)=O
Computed Properties
- Exact Mass: 281.05039832g/mol
- Monoisotopic Mass: 281.05039832g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 462
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 129Ų
1H-Pyrazole-4-sulfonamide, 1,3-dimethyl-5-(propylsulfonyl)- Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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